inhibitors

  • Germacr-1(10)-ene-5,8-dione
    • CAS RN:
    • 13657-68-6
    • Molecular Formula:
    • C15H24O2
    • Molecular Weight:
    • 236.35 g/mol
    Description
    Curdione, one of the major sesquiterpene compounds from Rhizoma Curcumae, has been shown to exhibit multiple bioactive properties.IC50 value: 60–80 μMTarget:In vitro: The study of the influence of curdione on th...
  • Trisodium;2-[2-[carboxylatomethyl-[[3-hydroxy-2-methyl-...
    • CAS RN:
    • 140678-14-4
    • Molecular Formula:
    • C22H27MnN4Na3O14P2
    • Molecular Weight:
    • 757.3 g/mol
    Description
    Mangafodipir Trisodium is the trisodium salt of mangafodipir with potential antioxidant and chemoprotective activities. Consisting of manganese (II) ions chelated to fodipir (dipyridoxyl diphosphate or DPDP), ma...
  • Quiflapon sodium
    • CAS RN:
    • 147030-01-1
    • Molecular Formula:
    • C34H34ClN2NaO3S
    • Molecular Weight:
    • 609.2 g/mol
    Description
    MK591(Quiflapon sodium) is a selective and specific 5-Lipoxygenase-activating protein (FLAP) inhibitor.IC50 value:Target: FLAPMK591 is a synthetic compound which specifically inhibits the activity of 5-Lox and i...
  • (Z)-2-decenoic acid
    • CAS RN:
    • 15790-91-7
    • Molecular Formula:
    • C10H18O2
    • Molecular Weight:
    • 170.25 g/mol
    Description
    (Z)-2-decenoic acid(cis-2-Decenoic acid) is an unsaturated short chain fatty acid that is secreted by P. aeruginosa and induces a dispersion response in biofilms formed by gram-negative and gram-positive bacteri...
  • Tenofovir Disoproxil
    • CAS RN:
    • 201341-05-1
    • Molecular Formula:
    • C19H30N5O10P
    • Molecular Weight:
    • 519.4 g/mol
    Description
    Tenofovir Disoproxil Fumarate is a pro-drug, fumaric acid salt form of tenofovir, a nucleoside reverse transcriptase inhibitor analog of adenosine. Tenofovir disoproxil fumarate is prescribed to treat HIV and ch...
  • 6-Nitroveratraldehyde
    • CAS RN:
    • 20357-25-9
    • Molecular Formula:
    • C9H9NO5
    • Molecular Weight:
    • 211.17 g/mol
    Description
    Inhibitor of DNA-dependent protein kinase (DNA-PK) (IC50 = 15 μM), an enzyme involved in the non-homologous end-joining (NHEJ) pathway of double-stranded DNA break (DSB) repair in human cells. Displays 100-fold ...
  • 5,15-Diacetyl-3-benzoyllathyrol
    • CAS RN:
    • 218916-52-0
    • Molecular Formula:
    • C31H38O7
    • Molecular Weight:
    • 522.6 g/mol
    Description
    5,15-Diacetyl-3-benzoyllathyrol is one of the lathyrane diterpenoids, that has anti-cancer activity.IC50:Target:In vitro: 5,15-Diacetyl-3-benzoyllathyrol shows anticancer activity in vitro against lung cancer A5...
  • Eupatilin
    • CAS RN:
    • 22368-21-4
    • Molecular Formula:
    • C18H16O7
    • Molecular Weight:
    • 344.3 g/mol
    Description
    Eupatilin is a trimethoxyflavone that is flavone substituted by hydroxy groups at C-5 and C-7 and methoxy groups at C-6, C-3' and C-4' respectively. Isolated from Citrus reticulata and Salvia tomentosa, it exhib...
  • CID 183789
    • CAS RN:
    • 229005-80-5
    • Molecular Formula:
    • C33H39ClN2O2
    • Molecular Weight:
    • 531.1 g/mol
    Description
    TAK-779 is a highly potent and selective nonpeptide CCR5 antagonist with a IC50 value of 1.4 nM in the binding assay, TAK-779 also inhibited the replication of macrophage (M)-tropic HIV-1 (Ba-L strain) in both M...
  • (7S,9S)-7-[(4S,5S,6S)-4-Amino-5-hydroxy-6-methyloxan-2-...
    • CAS RN:
    • 23214-92-8
    • Molecular Formula:
    • C27H29NO11
    • Molecular Weight:
    • 543.5 g/mol
    Description
    Doxorubicin is an anthracycline antibiotic with antineoplastic activity. Doxorubicin, isolated from the bacterium Streptomyces peucetius var. caesius, is the hydroxylated congener of daunorubicin. Doxorubicin in...